2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C16H16FNO3S2/c1-23(20,21)15-8-6-14(7-9-15)18-16(19)11-22-10-12-2-4-13(17)5-3-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: ADWDKTNYBFRRRZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO3S2
• Molecular Weight: 353.4 g/mol

Description

2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide is an organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a combination of fluorophenyl and methylsulfonylphenyl groups, which contribute to its distinctive properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide typically involves a multi-step process. One common method includes the reaction of 4-fluorobenzyl mercaptan with 4-methylsulfonylphenylacetic acid chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acid chloride. The resulting intermediate is then treated with an amine, such as aniline, to form the final acetamide product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The sulfur atom in the methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the acetamide can be reduced to form amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed for reduction reactions.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide involves its interaction with specific molecular targets. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. Additionally, the compound’s structural features allow it to interact with various biological pathways, potentially modulating cellular processes and signaling.

Comparison with Similar Compounds

Similar Compounds

2-(4-methylsulfonylphenyl)indole derivatives: These compounds share the methylsulfonylphenyl group and exhibit similar biological activities.

1,1-diphenyl-2-(4-methylsulfonylphenyl)-2-alkyl-1-ethenes: These compounds also contain the methylsulfonylphenyl group and are evaluated for their pharmacological properties.

Uniqueness

2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylsulfonylphenyl)acetamide is unique due to the presence of both fluorophenyl and methylsulfonylphenyl groups, which confer distinct chemical and biological properties